molecular formula C5H4N2O3 B1295588 2-oxo-3H-pyrimidine-4-carboxylic acid CAS No. 89379-73-7

2-oxo-3H-pyrimidine-4-carboxylic acid

Cat. No. B1295588
CAS RN: 89379-73-7
M. Wt: 140.1 g/mol
InChI Key: OEPPJKDEBZBNNG-UHFFFAOYSA-N
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Description

2-oxo-3H-pyrimidine-4-carboxylic acid is a chemical compound that is part of a broader class of pyrimidine derivatives. These compounds are known for their diverse range of biological activities and are often explored for their potential therapeutic applications. The structure of this compound features a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to pyridine. One of the key features of this compound is the presence of a keto group (2-oxo) and a carboxylic acid group (4-carboxylic acid) on the pyrimidine ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives can be complex, involving multiple steps and various chemical reactions. For instance, the synthesis of 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylates, which are structurally related to this compound, has been achieved through a series of reactions that yield compounds with antiallergenic activity . Another related compound, 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides, was synthesized using a parallel solution-phase approach starting from itaconic acid . These methods highlight the versatility and complexity of synthesizing pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can significantly influence their biological activity. For example, the crystal structure of ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, a related compound, shows that the dihydropyrimidine ring adopts a screw-boat conformation, and the crystal packing is stabilized by intermolecular hydrogen bonds . Similarly, the structure of ethyl 4,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate features a distorted boat conformation of the pyrimidine ring . These structural insights are crucial for understanding the reactivity and interaction of these compounds with biological targets.

Chemical Reactions Analysis

Pyrimidine derivatives undergo various chemical reactions that can modify their structure and biological properties. For instance, the bromination of 1-R-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acids pyrimidin-2-ylamides occurs at the 5 position of the pyrimidine ring, except for the 1-allyl derivative, which undergoes heterocyclization . The tautomerism of 2-aryl-6-oxohexahydropyrimidine-4-carboxylic acid sodium salts between cyclic and linear forms has been observed using NMR spectroscopy . These reactions are indicative of the dynamic nature of pyrimidine chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are influenced by their molecular structure. The presence of different substituents on the pyrimidine ring can affect properties such as solubility, melting point, and reactivity. For example, the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides has been studied, and their structures were confirmed by NMR spectral data . Additionally, quantum chemical studies have been performed to understand the electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones, providing insights into the mechanism of ipso-substitution of the methyl group by the nitro group .

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

2-oxo-1H-pyrimidine-6-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4N2O3/c8-4(9)3-1-2-6-5(10)7-3/h1-2H,(H,8,9)(H,6,7,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEPPJKDEBZBNNG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC(=O)N=C1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00289419
Record name 2-Oxo-2,3-dihydropyrimidine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00289419
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

140.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

89379-73-7
Record name 89379-73-7
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60805
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Oxo-2,3-dihydropyrimidine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00289419
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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